Cas no 1361833-07-9 (2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl)

• Product Name: 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl
• CAS No: 1361833-07-9
• MF: C₁₄H₉Cl₂F₃
• MW: 305.122472524643
• CID: 4994002
• Update Time: 2025-10-30

2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3/c1-8-2-4-12(14(17,18)19)10(6-8)11-7-9(15)3-5-13(11)16/h2-7H,1H3
• InChI Key： OKOCXRICVROQQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C)C=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl

2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound CAS No. 1361833-07-9, also known as 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include two chlorine atoms at positions 2 and 5 on the first ring, a methyl group at position 5' on the second ring, and a trifluoromethyl group at position 2' on the second ring. These substituents contribute to the compound's distinct chemical properties and reactivity.

The synthesis of 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl involves a series of carefully controlled organic reactions. The process typically begins with the preparation of the biphenyl core, followed by the introduction of substituents through electrophilic substitution or nucleophilic aromatic substitution reactions. The placement of substituents is critical to achieving the desired chemical properties, and modern synthetic methodologies often employ catalytic systems to enhance reaction efficiency and selectivity.

Recent studies have highlighted the potential of CAS No. 1361833-07-9 in advanced materials science applications. Researchers have explored its use as a building block for constructing functional materials, such as organic semiconductors and optoelectronic devices. The compound's electronic properties, influenced by its halogenated substituents, make it particularly suitable for applications in light-emitting diodes (LEDs) and solar cells. Additionally, its stability under thermal and photochemical conditions has been demonstrated in several laboratory settings.

In the field of pharmacology, 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been investigated in preclinical studies, with particular interest in its potential anti-inflammatory and anticancer properties. Recent findings suggest that the compound may modulate key signaling pathways involved in cellular proliferation and apoptosis, making it a valuable candidate for further therapeutic exploration.

The environmental impact of CAS No. 1361833-07-9 has also been a topic of recent research. Studies have examined its biodegradation patterns under various environmental conditions, with results indicating that the compound exhibits moderate persistence in aqueous environments. However, its potential toxicity to aquatic organisms remains an area requiring further investigation to ensure safe handling and disposal practices.

In conclusion, 2,5-Dichloro-5'-methyl-2'-trifluoromethyl-biphenyl (CAS No. 1361833-07-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research and development in materials science, pharmacology, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.